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Compound of Interest

Compound Name: Swazine

Cat. No.: B1202289 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper disposal of chemical waste is a critical component of maintaining a safe and

compliant work environment. This document provides essential, immediate safety and logistical

information for the proper disposal of Swazine, a pyrrolizidine alkaloid. Adherence to these

procedures is paramount to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions
Due to its classification as a pyrrolizidine alkaloid, Swazine should be handled as a toxic

substance. Although a specific Safety Data Sheet (SDS) for Swazine is not readily available,

the known toxic properties of this chemical class, including potential carcinogenicity and

hepatotoxicity, necessitate stringent safety and disposal protocols.[1]

Under no circumstances should Swazine or its containers be disposed of via standard

laboratory drains or general waste streams.[1]

Personal Protective Equipment (PPE): When handling Swazine waste, all personnel must wear

appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat
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Engineering Controls: All handling of Swazine waste should be conducted within a certified

chemical fume hood to minimize the risk of inhalation.

Spill Management: In the event of a spill, immediately alert laboratory personnel and follow

established institutional procedures for hazardous chemical spills. An appropriate spill kit for

toxic chemicals should be readily available.

Swazine: Chemical and Physical Properties
A summary of the key identifiers and computed properties of Swazine is provided in the table

below. This information is crucial for correct labeling and understanding the potential behavior

of the compound.

Property Value

Chemical Formula C₁₈H₂₃NO₆

CAS Number 38763-74-5

Molecular Weight 349.38 g/mol

Appearance Solid (presumed)

Solubility Data not readily available

Known Hazards Toxic, potential carcinogen, hepatotoxin

Step-by-Step Disposal Procedures
The following step-by-step protocol outlines the required procedures for the safe disposal of

Swazine waste.

Waste Segregation: All Swazine waste, including pure compound, contaminated labware

(e.g., pipette tips, weighing boats), and solvent rinses, must be segregated from other waste

streams. It should be collected in a designated hazardous waste container.

Container Selection: Use a robust, leak-proof, and chemically compatible container for

collecting Swazine waste. The container must have a secure screw-top cap.
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Labeling: The waste container must be clearly and accurately labeled with the following

information:

The words "Hazardous Waste"

The chemical name: "Swazine"

The CAS Number: "38763-74-5"

The hazard characteristics: "Toxic"

The date of accumulation (start and end dates)

The name and contact information of the generating laboratory/researcher

Waste Accumulation:

Solid Waste: Place all solid Swazine waste directly into the labeled hazardous waste

container.

Liquid Waste: If Swazine is in a solution, collect the liquid waste in the designated

container. Do not mix with incompatible solvents.

Contaminated Sharps: Any needles or other sharps contaminated with Swazine must be

disposed of in a designated, puncture-proof sharps container that is also labeled as

hazardous waste.

Storage: Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory. This area should be secure, well-ventilated,

and away from general laboratory traffic and sources of heat or ignition.

Final Disposal: Arrange for the collection and disposal of the Swazine hazardous waste

through your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor. Follow all institutional, local, and national regulations

for the disposal of toxic chemical waste.

Experimental Protocols
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Currently, there are no widely cited key experiments with detailed methodologies specifically for

the disposal of Swazine. The disposal procedures outlined above are based on established

best practices for the handling of toxic alkaloids and general hazardous chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Swazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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